Cas no 102934-40-7 (b-D-Galactopyranoside, (3b,4a,16b)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 3-O-(4-O-acetyl-b-D-glucopyranosyl)-6-deoxy-)

• Product Name: b-D-Galactopyranoside, (3b,4a,16b)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 3-O-(4-O-acetyl-b-D-glucopyranosyl)-6-deoxy-
• CAS No: 102934-40-7
• MF: C₄₄H₇₀O₁₄
• MW: 823.018215656281
• CID: 172927
• Update Time: 2024-03-01

b-D-Galactopyranoside, (3b,4a,16b)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 3-O-(4-O-acetyl-b-D-glucopyranosyl)-6-deoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b,4a,16b)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 3-O-(4-O-acetyl-b-D-glucopyranosyl)-6-deoxy-
• 4''-O-AcetylsaikosaponinA
• Saikosaponin S3
• β-D-Galactopyranoside, (3β,4α,16β)-13,28-epoxy-16,23-dihydroxyolean-11-en-3-yl 3-O-(4-O-acetyl-β-D-glucopyranosyl)-6-deoxy-

• Inchi： 1S/C44H70O14/c1-22-30(49)35(58-36-32(51)31(50)34(55-23(2)47)24(19-45)56-36)33(52)37(54-22)57-29-11-12-39(5)25(40(29,6)20-46)9-13-41(7)26(39)10-14-44-27-17-38(3,4)15-16-43(27,21-53-44)28(48)18-42(41,44)8/h10,14,22,24-37,45-46,48-52H,9,11-13,15-21H2,1-8H3/t22-,24-,25-,26-,27-,28-,29-,30+,31-,32-,33-,34-,35+,36+,37+,39+,40-,41-,42+,43-,44+/m1/s1
• InChI Key： PAEBOQPQAZCVKP-YWUSSZRYSA-N
• SMILES： O([C@H]1[C@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3([C@]4(OC[C@]5([C@@]4([H])C[C@@](C)(C)CC5)[C@H](O)C3)C=C1)C)(C)CC2)[H])(C)CO)[C@@H]1O[C@H](C)[C@H](O)[C@H](O[C@@H]2O[C@H](CO)[C@@H](OC(C)=O)[C@H](O)[C@H]2O)[C@H]1O

Computed Properties

• Exact Mass: 822.4767

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 895.7±65.0 °C(Predicted)
• PSA: 214.06
• pka: 12.71±0.70(Predicted)